Cas no 1461623-97-1 (isoindolin-2-yl(piperidin-4-yl)methanone)

• Product Name: isoindolin-2-yl(piperidin-4-yl)methanone
• CAS No: 1461623-97-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5576836
• Update Time: 2025-06-11

isoindolin-2-yl(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (1,3-dihydro-2H-isoindol-2-yl)-4-piperidinyl-
• Isoindolin-2-yl(piperidin-4-yl)methanone
• isoindolin-2-yl(piperidin-4-yl)methanone

• Inchi： 1S/C14H18N2O/c17-14(11-5-7-15-8-6-11)16-9-12-3-1-2-4-13(12)10-16/h1-4,11,15H,5-10H2
• InChI Key： SJKCCKPKCDRGFT-UHFFFAOYSA-N
• SMILES： C(N1CC2=C(C1)C=CC=C2)(C1CCNCC1)=O

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 421.4±45.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on isoindolin-2-yl(piperidin-4-yl)methanone

Recent Advances in the Study of Isoindolin-2-yl(piperidin-4-yl)methanone (CAS: 1461623-97-1)

Isoindolin-2-yl(piperidin-4-yl)methanone (CAS: 1461623-97-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural framework combining isoindoline and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of isoindolin-2-yl(piperidin-4-yl)methanone has been optimized to achieve higher yields and purity, as reported in recent publications. Key advancements include the use of novel catalytic systems and green chemistry approaches, which have significantly improved the scalability and environmental sustainability of the production process. These developments are critical for facilitating its transition from laboratory-scale synthesis to industrial applications.

Pharmacological evaluations of isoindolin-2-yl(piperidin-4-yl)methanone have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies indicate that the compound exhibits high affinity for specific neurotransmitter receptors, suggesting its utility in treating neurological disorders such as anxiety, depression, and schizophrenia. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized, providing a foundation for future clinical studies.

In addition to its CNS activity, recent research has explored the anticancer properties of isoindolin-2-yl(piperidin-4-yl)methanone. Mechanistic studies have demonstrated its ability to inhibit key signaling pathways involved in tumor proliferation and survival. These findings highlight its potential as a lead compound for the development of novel anticancer therapies, particularly in cases where current treatments exhibit limited efficacy or significant side effects.

The safety and toxicological profile of isoindolin-2-yl(piperidin-4-yl)methanone has also been investigated. Acute and subchronic toxicity studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These data support the continued exploration of this compound in preclinical and clinical settings, although further studies are required to fully assess its long-term safety.

In conclusion, isoindolin-2-yl(piperidin-4-yl)methanone (CAS: 1461623-97-1) represents a promising candidate for therapeutic development across multiple disease areas. Recent advancements in its synthesis, pharmacological characterization, and safety evaluation underscore its potential as a versatile scaffold for drug discovery. Future research should focus on elucidating its precise mechanisms of action and optimizing its therapeutic efficacy through structural modifications and formulation strategies.